Cas no 588687-77-8 (Piperazine, 1-[(3,6-dichlorobenzo[b]thien-2-yl)carbonyl]-4-(4-propylbenzoyl)- (9CI))

• Product Name: Piperazine, 1-[(3,6-dichlorobenzo[b]thien-2-yl)carbonyl]-4-(4-propylbenzoyl)- (9CI)
• CAS No: 588687-77-8
• MF: C₂₃H₂₂Cl₂N₂O₂S
• MW: 461.403982639313
• CID: 949183
• Update Time: 2024-06-13

Piperazine, 1-[(3,6-dichlorobenzo[b]thien-2-yl)carbonyl]-4-(4-propylbenzoyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(3,6-dichlorobenzo[b]thien-2-yl)carbonyl]-4-(4-propylbenzoyl)- (9CI)

• Inchi： 1S/C23H22Cl2N2O2S/c1-2-3-15-4-6-16(7-5-15)22(28)26-10-12-27(13-11-26)23(29)21-20(25)18-9-8-17(24)14-19(18)30-21/h4-9,14H,2-3,10-13H2,1H3
• InChI Key： AZZFERMLYUOWLB-UHFFFAOYSA-N
• SMILES： N1(C(C2SC3=CC(Cl)=CC=C3C=2Cl)=O)CCN(C(=O)C2=CC=C(CCC)C=C2)CC1

Computed Properties

• Exact Mass: 460.078
• Monoisotopic Mass: 460.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.9A^2